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Compound of Interest

Compound Name: 5-Amino-1-hexanol

Cat. No.: B13262649

Get Quote

Part 1: Executive Summary & Molecular Identity[1]
[2]
6-Amino-1-hexanol (C6H15NO) is a bifunctional aliphatic building block critical in the synthesis

of polymers (e.g., poly(ester amides)), pharmaceutical linkers (PROTACs), and surfactants.[1]

Its dual functionality—possessing both a primary amine and a primary alcohol—presents

unique spectroscopic challenges, particularly regarding hydrogen bonding and proton

exchange in NMR analysis.[2]

This guide provides a validated spectroscopic framework for researchers isolating or utilizing

this compound.[1][2] The data presented below synthesizes experimental standards with

mechanistic interpretation to ensure accurate identification and purity assessment.
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Property Data Notes

IUPAC Name 6-Aminohexan-1-ol

CAS Number 4048-33-3

Molecular Weight 117.19 g/mol

Appearance White crystalline solid Hygroscopic; MP: 54–58 °C

Solubility
DMSO, Methanol, Water,

Chloroform

Amine/Alcohol groups induce

strong H-bonding

Part 2: Nuclear Magnetic Resonance (NMR)
Spectroscopy[1][5]
Experimental Strategy: Solvent Selection
For 6-Amino-1-hexanol, solvent choice dictates the visibility of exchangeable protons (-OH and

-NH₂).[1]

CDCl₃ (Chloroform-d): Standard for carbon backbone assignment.[1][2] Exchangeable

protons often appear as broad, variable singlets or may be invisible due to rapid exchange.

[2]

DMSO-d₆: Recommended if full characterization of -OH and -NH₂ protons is required, as

hydrogen bonding is disrupted less than in protic solvents, often sharpening these peaks.[1]

D₂O Shake: Essential for confirming the assignment of the 3.6 ppm and 2.7 ppm backbone

signals by eliminating the overlapping exchangeable protons.[2]

1H NMR Data (300 MHz, CDCl₃)
The spectrum is dominated by two distinct triplets at the termini of the hexyl chain, with a

central methylene envelope.[2]
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Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment
Mechanistic
Insight

3.62
Triplet (

Hz)
2H -CH₂-OH

Deshielded by

electronegative

Oxygen

(Inductive effect).

[1]

2.68
Triplet (

Hz)
2H -CH₂-NH₂

Deshielded by

Nitrogen, but

less than Oxygen

due to lower

electronegativity.

[1][2]

2.20 - 1.80 Broad Singlet 3H -OH & -NH₂

Highly variable.

[1][2] Position

depends on

concentration

and temperature

(H-bonding).[1]

[2]

1.60 - 1.50 Multiplet 4H -CH₂ (C2, C5)

Protons on

carbons adjacent

to the

functionalized

ends.[1][2]

1.45 - 1.30 Multiplet 4H -CH₂ (C3, C4)

Shielded internal

methylenes,

furthest from

electronegative

groups.[1]

13C NMR Data (75 MHz, CDCl₃)
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The carbon spectrum displays 6 distinct signals. The symmetry of the internal chain often leads

to close chemical shifts for C3 and C4.[2]

Chemical Shift (δ, ppm) Carbon Type Assignment

62.5 CH₂ C1 (attached to Oxygen)

42.1 CH₂ C6 (attached to Nitrogen)

33.6 CH₂

C5 (

to Nitrogen)

32.6 CH₂

C2 (

to Oxygen)

26.6 CH₂ C3/C4 (Internal)

25.6 CH₂ C4/C3 (Internal)

Visualization: NMR Assignment Logic
The following diagram illustrates the logical flow for assigning the NMR signals based on

electronegativity and shielding effects.

6-Amino-1-hexanol

HO-CH2- (C1)
High Electronegativity

H2N-CH2- (C6)
Mod. Electronegativity

Internal -CH2-
Shielded Region

1H: ~3.6 ppm (t)
13C: ~62 ppm

Deshielding

1H: ~2.7 ppm (t)
13C: ~42 ppm

Deshielding

1H: 1.3-1.6 ppm (m)
13C: 25-33 ppm

Shielding

Click to download full resolution via product page

Figure 1: NMR Assignment Logic based on electronegativity gradients.

Part 3: Mass Spectrometry (MS)[1]
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Ionization & Fragmentation Strategy
In Electron Ionization (EI), aliphatic amines and alcohols follow specific fragmentation rules. For

6-Amino-1-hexanol, the nitrogen atom directs the fragmentation more strongly than the oxygen

atom due to its better ability to stabilize a positive charge (Stevenson's Rule).[1]

Key MS Peaks (EI, 70 eV)
m/z Intensity Fragment Ion Mechanistic Origin

30 100% (Base Peak)

-Cleavage: The C-C

bond adjacent to the

amine breaks, leaving

the resonance-

stabilized iminium ion.

[1] This is the

diagnostic peak for

primary amines.

117 < 1%

Molecular Ion: Very

weak or absent.[1][2]

Aliphatic

alcohols/amines rarely

show strong molecular

ions in EI.

99 ~5-10%

Dehydration: Loss of

water from the alcohol

terminus.

56 Variable
Further chain

fragmentation.[1][2]

Fragmentation Pathway Diagram
The dominance of the m/z 30 peak is a critical purity indicator.[2] If m/z 31 (

) is competitive in intensity, it may indicate contamination or an unusual ionization environment,
as the amine
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-cleavage is kinetically favored.[2]

Molecular Ion (M+)
m/z 117

Amine Alpha-Cleavage
(Dominant Pathway)

Fast Kinetics

Alcohol Dehydration
(Minor Pathway)

Thermal/EI

Base Peak
m/z 30

[CH2=NH2]+

C1-C2 Bond Break

Dehydration Peak
m/z 99

[M - 18]+

Loss of H2O

Click to download full resolution via product page

Figure 2: Primary fragmentation pathways in Electron Ionization (EI) MS.[1]

Part 4: Infrared (IR) Spectroscopy[1]
Sample Preparation
Since 6-Amino-1-hexanol is a solid (MP ~56°C), IR is best performed using:

ATR (Attenuated Total Reflectance): Direct analysis of the solid powder.[2]

KBr Pellet: Grinding ~1-2 mg of sample with KBr.

Diagnostic Bands
The spectrum is characterized by a complex high-frequency region due to overlapping N-H and

O-H stretching vibrations.[1][2]
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Wavenumber (cm⁻¹) Vibration Mode Description

3400 - 3200 O-H & N-H Stretch

Broad, strong band.[1] The

primary amine (

) usually shows two weak

spikes (asymmetric/symmetric)

superimposed on the broad O-

H hydrogen-bonded envelope.

[1][2]

2930, 2860 C-H Stretch

Strong, sharp bands

corresponding to methylene (

) asymmetric and symmetric

stretching.[2]

1650 - 1560 N-H Bend

Medium intensity band

(scissoring) characteristic of

primary amines.

1060 - 1050 C-O Stretch
Strong band, typical for

primary alcohols.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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